2-Chlorophenyl trifluoromethanesulfonate

• IUPAC Name: (2-chlorophenyl) trifluoromethanesulfonate
• InChI: InChI=1S/C7H4ClF3O3S/c8-5-3-1-2-4-6(5)14-15(12,13)7(9,10)11/h1-4H
• InChI Key: KTLNEJOQAOFUTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OS(=O)(=O)C(F)(F)F)Cl
• Molecular Formula: C7H4ClF3O3S
• DSSTOX Substance ID: DTXSID50342402
• Molecular Weight: 260.62 g/mol
• CAS RN: 66107-36-6

Description

2-Chlorophenyl trifluoromethanesulfonate is a chemical compound with the molecular formula C7H4ClF3O3S. It has a molecular weight of 260.62. It is also known by other names such as 2-chlorophenyl triflate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4ClF3O3S/c8-5-3-1-2-4-6 (5)14-15 (12,13)7 (9,10)11/h1-4H. The InChI key is KTLNEJOQAOFUTO-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a boiling point of 120°C at 33mmHg. The specific gravity at 20/20°C is 1.52.

Scientific Research Applications

Improved Synthesis of Benzyne Precursor

2-Chlorophenyl trifluoromethanesulfonate is involved in the synthesis of 2-(trimethylsilyl)phenyl trifluoromethanesulfonate, a significant benzyne precursor. A study by Atkinson, Sperry, and Brimble (2010) outlines an improved synthesis method, enhancing yield and reducing reaction time, emphasizing its utility in organic synthesis (Atkinson, Sperry, & Brimble, 2010).

Catalyst in Acylation of Alcohols

In the field of catalysis, scandium trifluoromethanesulfonate, derived from trifluoromethanesulfonates like this compound, serves as an extremely active Lewis acid catalyst. Ishihara et al. (1996) demonstrated its practical use in acylation of alcohols with acid anhydrides and in esterification processes, underlining its significance in organic reactions (Ishihara, Kubota, Kurihara, & Yamamoto, 1996).

Triflic Acid in Organic Synthesis

Triflic acid, closely related to trifluoromethanesulfonates, plays a crucial role in various organic synthesis processes. Kazakova and Vasilyev (2017) reviewed its use in electrophilic aromatic substitution, formation of carbon–carbon and carbon–heteroatom bonds, and other reactions, highlighting its versatility in generating cationic species for new compound synthesis (Kazakova & Vasilyev, 2017).

Synthesis of Chrysene Derivatives

The synthesis of chrysene derivatives, significant in organic chemistry, is facilitated by trifluoromethanesulfonic acid (HOTf). Guo et al. (2015) developed a method using HOTf for cross-coupling reactions, proving its effectiveness in creating multisubstituted chrysenes (Guo, Zhou, Zhang, & Hua, 2015).

Activation of C–F Bond

The activation of the C–F bond in trifluoromethylated arenes is another application area. Wang and Hu (2009) found that triflic acid could efficiently activate this bond, leading to the formation of benzophenones, demonstrating its role in novel catalysis and reaction pathways (Wang & Hu, 2009).

Lanthanide(III) Triflates in Aminolysis

Lanthanide(III) trifluoromethanesulfonates, derived from compounds like this compound, are highly efficient catalysts in the aminolysis of 1,2-epoxides. Chini et al. (1994) showed that these triflates, including Yb(OTf)3, Nd(OTf)3, and Gd(OTf)3, catalyze the formation of β-amino alcohols with high selectivity and yield, highlighting their importance in organic synthesis (Chini, Crotti, Favero, Macchia, & Pineschi, 1994).

Triflic Acid in Cyclisation Reactions

Triflic acid, related to trifluoromethanesulfonates, acts as an excellent catalyst in cyclisation reactions. Haskins and Knight (2002) demonstrated its efficacy in inducing 5-endo cyclisation of homoallylic sulfonamides to form pyrrolidines, showing its versatility in creating polycyclic systems (Haskins & Knight, 2002).

Electron Spin Resonance in Polymer Chemistry

In polymer chemistry, trifluoromethanesulfonate derivatives, like this compound, have been studied in the context of electron spin resonance. Inoue et al. (1989) investigated perchlorate and trifluoromethanesulfonate polymers, showing their role in understanding the paramagnetic properties of materials like polypyrrole and polythiophene (Inoue, Castillo-Ortega, Mizuno, Asaji, & Nakamura, 1989).

Triflic Acid-Activated Amide Transformations

Triflic acid, related to trifluoromethanesulfonates, is used as an activator in various amide transformations. Huang and Kang (2021) reviewed its applications in organic synthesis, emphasizing its role in generating novel compounds through nucleophilic trapping of triflate intermediates (Huang & Kang, 2021).

Safety and Hazards

The safety information for 2-Chlorophenyl trifluoromethanesulfonate includes hazard statements H302-H318. Precautionary statements include P264-P270-P280-P301+P312-P305+P351+P338-P310-P330-P501.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 2-Chlorophenyl trifluoromethanesulfonate may also interact with various biological targets.

Mode of Action

It’s known that the compound can be used as a precursor to ortho-benzyne, a highly reactive intermediate in organic chemistry . This suggests that this compound may interact with its targets through electrophilic aromatic substitution, a common reaction mechanism in aryne chemistry .

Biochemical Pathways

Given the compound’s potential to generate ortho-benzyne, it’s plausible that it could influence a variety of biochemical processes, particularly those involving aromatic compounds .

Result of Action

Given the compound’s potential reactivity as a precursor to ortho-benzyne , it’s plausible that it could induce significant changes at the molecular and cellular levels, but specific effects would depend on the nature of the compound’s targets and the context of its use.

Action Environment

Like many chemical compounds, its activity and stability could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .